3-(Difluoromethoxy)-5-fluorobenzonitrile
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Overview
Description
“3-(Difluoromethoxy)-5-fluorobenzonitrile” is a chemical compound with the molecular formula C8H5F2NO . It is used in laboratory chemicals and for the manufacture of substances for scientific research and development .
Molecular Structure Analysis
The molecular structure of “3-(Difluoromethoxy)-5-fluorobenzonitrile” consists of a benzene ring with a nitrile group (C≡N) and a difluoromethoxy group (OCHF2) attached to it . The exact mass of the molecule is 169.033920 Da .Physical And Chemical Properties Analysis
“3-(Difluoromethoxy)-5-fluorobenzonitrile” has a density of 1.3±0.1 g/cm3, a boiling point of 216.2±35.0 °C at 760 mmHg, and a flash point of 84.5±25.9 °C . It has a refractive index of 1.479 .Scientific Research Applications
Inhibitory Effects on TGF-β1-Induced Epithelial–Mesenchymal Transformation
Research has shown that compounds with similar structures to “3-(Difluoromethoxy)-5-fluorobenzonitrile”, such as “3-Cyclopropylmethoxy-4-(difluoromethoxy) Benzoic Acid”, have inhibitory effects on TGF-β1-induced epithelial–mesenchymal transformation (EMT) of in vitro and bleomycin-induced pulmonary fibrosis in vivo . This suggests that “3-(Difluoromethoxy)-5-fluorobenzonitrile” may have similar effects, although further research would be needed to confirm this.
Potential Therapeutic Target for Idiopathic Pulmonary Fibrosis (IPF)
The same study also suggests that EMT plays a key role in the pathogenesis of pulmonary fibrosis and that it can be used as a therapeutic target for therapy to reduce IPF . This indicates that “3-(Difluoromethoxy)-5-fluorobenzonitrile” could potentially be used in the treatment of IPF.
Safety and Hazards
properties
IUPAC Name |
3-(difluoromethoxy)-5-fluorobenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3NO/c9-6-1-5(4-12)2-7(3-6)13-8(10)11/h1-3,8H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIVHFFLWAXQQNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1OC(F)F)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261674-63-8 |
Source
|
Record name | 3-(difluoromethoxy)-5-fluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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